5-Bromothiophene-2-carbonitrile

• IUPAC Name: 5-bromothiophene-2-carbonitrile
• InChI: InChI=1S/C5H2BrNS/c6-5-2-1-4(3-7)8-5/h1-2H
• InChI Key: YVVHCBNJWHPMCQ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=C1)Br)C#N
• Molecular Formula: C5H2BrNS
• DSSTOX Substance ID: DTXSID80393982
• Molecular Weight: 188.05 g/mol
• CAS RN: 2160-62-5

Description

5-Bromothiophene-2-carbonitrile (5-BT2CN) is a heterocyclic organic compound that has been studied in recent years for its potential applications in medicinal chemistry and drug discovery. 5-BT2CN is a five-membered ring containing a nitrogen atom and a bromine atom and has a general formula of C4H3BrN. It is a colorless, crystalline solid with a melting point of 177-179°C. Due to its unique structure, 5-BT2CN has a wide range of applications in biochemistry, drug design, and medicinal chemistry.

Scientific Research Applications

Photochemical Behavior and Arylation

5-Bromothiophene-2-carbonitrile has been studied in the context of photochemical behavior, particularly in arylation reactions. D'Auria et al. (1989) found that while this compound is unreactive in a photochemical arylation process, its iodine derivative shows different reactivities, which can be explained by their triplet energy and intersystem crossing efficiency. This research highlights the selective reactivity of halogenated thiophenes in photochemical processes (D’Auria, Mico, D'onofrio, Mendola, & Piancatelli, 1989).

Synthesis of Novel Bithiophene-Substituted Heterocycles

Ismail and Boykin (2011) explored the synthesis of bithiophene-substituted heterocycles bearing carbonitriles, starting from this compound. Their work demonstrates the potential of 5-bromothiophene derivatives in constructing complex heterocyclic structures, offering valuable insights into the synthetic versatility of these compounds (Ismail & Boykin, 2011).

Inhibition of Carbon Steel Corrosion

This compound derivatives have been investigated for their inhibitive effects on carbon steel corrosion in acidic solutions. Bedair et al. (2018) studied the efficiency of these derivatives in protecting steel surfaces, utilizing various electrochemical techniques and theoretical approaches. This research contributes to understanding the potential application of thiophene derivatives as corrosion inhibitors (Bedair, Fouda, Ismail, & Mostafa, 2018).

Optical, Electrical, and Photoelectrical Properties

Mansour et al. (2017) synthesized and analyzed the properties of 2-Amino-4-(5-bromothiophen-2-yl)-5,6-dihydro-6-methyl-5-oxo-4H-pyrano[3,2-c] quinoline-3-carbonitrile films. They examined the thermal stability, surface morphology, optical absorption properties, and electrical characteristics of these films, contributing to the understanding of their potential applications in electronic and photonic devices (Mansour, El-Taweel, Abu El-Enein, & El-Menyawy, 2017).

Catalytic Coupling Reactions

This compound and its derivatives have been utilized in palladium-catalyzed coupling reactions. Research by Kobayashi et al. (2005) and Takahashi et al. (2006) focuses on the use of these compounds in various catalytic processes, revealing their significance in organic synthesis and potential applications in developing novel organic materials (Kobayashi, Sugie, Takahashi, Masui, & Mori, 2005), (Takahashi, Masui, Sekiguchi, Kobayashi, Mori, Funahashi, & Tamaoki, 2006).

Safety and Hazards

5-Bromothiophene-2-carbonitrile is classified as having acute toxicity, both orally and through skin contact, and may cause skin and eye irritation. It may also cause respiratory irritation if inhaled. Safety measures include avoiding breathing in dust, fume, gas, mist, vapors, or spray, washing thoroughly after handling, and using only outdoors or in a well-ventilated area.